4-(indolin-1-ylsulfonyl)-N-(4-nitrophenyl)benzamide

• IUPAC Name: 4-(2,3-dihydroindol-1-ylsulfonyl)-N-(4-nitrophenyl)benzamide
• InChI: InChI=1S/C21H17N3O5S/c25-21(22-17-7-9-18(10-8-17)24(26)27)16-5-11-19(12-6-16)30(28,29)23-14-13-15-3-1-2-4-20(15)23/h1-12H,13-14H2,(H,22,25)
• InChI Key: BCVLVWDKKFPAMO-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=CC=CC=C21)S(=O)(=O)C3=CC=C(C=C3)C(=O)NC4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C21H17N3O5S
• Molecular Weight: 423.4 g/mol

Description

4-(indolin-1-ylsulfonyl)-N-(4-nitrophenyl)benzamide, also known as GW 806742X, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of indole sulfonamides, which have been shown to have a range of biological activities.

Scientific Research Applications

Synthesis and Chemical Properties

• Research on similar indole derivatives has demonstrated their potential in synthesizing compounds with antimicrobial and antiproliferative activities. For instance, N-(substituted phenyl)-2/4-(1H-indol-3-ylazo)-benzamides were synthesized and showed significant in vitro antibacterial and antifungal activities, as well as antiproliferative activity against cancer cell lines, indicating the importance of the indole nucleus in designing compounds with biological activities (Kumar et al., 2012).
• The synthesis of benzamide derivatives, such as 4-bromo-N-(2-nitrophenyl)benzamide, has been reported, highlighting the methods to create structurally related compounds. These derivatives have been characterized by various spectroscopic techniques, providing insights into their molecular structures (Moreno-Fuquen et al., 2014).

Biological Activities

• Some derivatives have been evaluated for their biological activities, showing promising results in various domains. For example, bi-heterocyclic benzamides were synthesized and assessed as inhibitors against alkaline phosphatase, revealing potent inhibitory effects which could have implications in regulating bone and teeth calcification processes (Abbasi et al., 2019).
• Another study focused on the synthesis of novel acridine and bis acridine sulfonamides, demonstrating effective inhibitory activity against the carbonic anhydrase isoforms II and VII, which play roles in various physiological processes (Ulus et al., 2013).

Applications in Material Science

• The compound and its related derivatives have also been investigated for their potential applications in material science, such as in the development of chemosensors for detecting cyanide in aqueous environments, leveraging the structural properties of N-nitrophenyl benzamide derivatives for environmental monitoring (Sun et al., 2009).